(E)-1-(2-(3,5-dichlorophenyl)morpholino)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[2-(3,5-dichlorophenyl)morpholin-4-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H17Cl2NO2/c20-16-10-15(11-17(21)12-16)18-13-22(8-9-24-18)19(23)7-6-14-4-2-1-3-5-14/h1-7,10-12,18H,8-9,13H2/b7-6+
• InChI Key: QXEAPIYISGGKED-VOTSOKGWSA-N
• Canonical SMILES: C1COC(CN1C(=O)C=CC2=CC=CC=C2)C3=CC(=CC(=C3)Cl)Cl
• Isomeric SMILES: C1COC(CN1C(=O)/C=C/C2=CC=CC=C2)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C19H17Cl2NO2
• Molecular Weight: 362.2 g/mol
• CAS No.: 1421587-16-7

Description

(E)-1-(2-(3,5-dichlorophenyl)morpholino)-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C19H17Cl2NO2 and its molecular weight is 362.25. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Studies on substituted (E)-1-(3-bromo-4-morpholinophenyl)-3-phenylprop-2-en-1-one compounds, synthesized through Crossed-Aldol condensation, revealed antimicrobial properties. These compounds were evaluated using the Kirby-Bauer method, showing potential as antimicrobial agents (Balaji et al., 2017).

Synthesis and Crystal Structure

The synthesis and crystal structure analysis of related compounds, including one-pot synthesis of enaminones such as (E)-1-(4-chlorophenyl)-3-morpholinoprop-2-en-1-one, have been documented. This research emphasizes the synthetic accessibility of such compounds and their detailed structural characterization, including intermolecular interactions and molecular insights from X-ray diffraction and Hirshfeld analysis (Barakat et al., 2020).

Fungicide Application

The morpholine fungicide dimethomorph, closely related in structure, has been examined for its crystal structure. This study provides a foundation for understanding the structural basis of its fungicidal activity, offering potential insights into how similar compounds could be applied in agricultural settings (Kang et al., 2015).

Antibacterial Activity of Novel Pyrimidines and Thiazolidinones

Research involving the condensation of 1-(4-morpholinophenyl) ethanone with aryl aldehydes to afford various substituted phenyl prop-2-en-1-one compounds, which then underwent further reactions to produce novel pyrimidines and thiazolidinones, showed appreciable antibacterial activity. This indicates potential pharmaceutical applications for such compounds (Merugu et al., 2010).